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Compound of Interest

Compound Name: 3,5-Difluoro-2-nitrophenol

Cat. No.: B127638

Application Note and Protocol: Synthesis of 3,5-
Difluoro-2-nitrophenol

Audience: Researchers, scientists, and drug development professionals.

Introduction

3,5-Difluoro-2-nitrophenol is a valuable intermediate in organic synthesis, particularly in the
development of novel pharmaceutical and agrochemical compounds. Its specific substitution
pattern offers a unique scaffold for the introduction of further functionalities. This document
provides a detailed experimental protocol for the synthesis of 3,5-Difluoro-2-nitrophenol via
the nucleophilic aromatic substitution of 1,3,5-trifluoro-2-nitrobenzene. The protocol is intended
for laboratory-scale preparation and has been adapted from established literature procedures.

[1]

Experimental Protocol

A detailed methodology for the synthesis of 3,5-Difluoro-2-nitrophenol is provided below.
Materials:

e 1,3,5-Trifluoro-2-nitrobenzene

e Dimethyl sulfoxide (DMSO)
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e 10 N Sodium hydroxide solution
e 1 N Hydrochloric acid

e Ether

e Anhydrous magnesium sulfate
e Chloroform

o Ethyl acetate

« Silica gel for column chromatography
o Standard laboratory glassware
e Magnetic stirrer

e Rotary evaporator

Procedure:

o Reaction Setup: To a reaction flask, add dimethyl sulfoxide (50 mL) and 10 N sodium
hydroxide solution (12 mL, 120 mmol).[1]

o Addition of Starting Material: To the stirred solution, add 1,3,5-trifluoro-2-nitrobenzene (10.0
g, 56.5 mmol).[1]

e Reaction: Stir the reaction mixture at room temperature for 15 hours.[1]
o Work-up:

o Upon completion of the reaction, add water (100 mL) and ether (200 mL) to the reaction
mixture for stratification.[1]

o Separate the layers and collect the aqueous layer.[1]

o Acidify the aqueous layer with 1 N hydrochloric acid.[1]
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o Extract the acidified agueous layer with ether (2 x 200 mL).[1]

e Drying and Solvent Removal:

o Combine the organic phases and dry over anhydrous magnesium sulfate.[1]

o Remove the solvent by distillation under reduced pressure using a rotary evaporator.[1]
e Purification:

o Purify the crude product by silica gel column chromatography.[1]

o Elute the column with a mixture of chloroform and ethyl acetate (10:1, v/v).[1]
e Product Isolation:

o Collect the fractions containing the desired product and evaporate the solvent to afford
3,5-difluoro-2-nitrophenol as a yellow crystalline powder.[1]

Quantitative Data Summary

The following table summarizes the key quantitative data from the synthesis.

Parameter Value Reference

1,3,5-Trifluoro-2-nitrobenzene

Starting Material (10.0 g) [1]
Product 3,5-Difluoro-2-nitrophenol [1]
Yield 7.97 g (81%) [1]
Appearance Yellow crystalline powder [1]
Molecular Formula CeH3F2NO3 [2]
Molecular Weight 175.09 g/mol [2]

6.53-6.59 (M, 1H), 6.66-6.70
1H-NMR (CDCls) & (m, 1H), 10.87 (d, J=12Hz,  [1]
1H)
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Experimental Workflow

The following diagram illustrates the key steps in the synthesis of 3,5-Difluoro-2-nitrophenol.

Reaction:
1,3,5-Trifluoro-2-nitrobenzene
+ NaOH in DMSO
(Room Temp, 15h)

‘Work-up:
- Add Hz0 and Ether
- Separate layers
- Acidify aqueous layer (HCI)
- Extract with Ether

Purification:
Silica Gel Column Chromatography
(Chloroform:Ethyl Acetate 10:1)

Drying & Solvent Removal:
- Dry with MgSOa
- Evaporate solvent

Click to download full resolution via product page

Caption: Workflow for the synthesis of 3,5-Difluoro-2-nitrophenol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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